Trideuteriomethyl (E)-but-2-enoate
Overview
Description
Trideuteriomethyl (E)-but-2-enoate, commonly referred to as TDMBE, is a synthetic compound with potential applications in the fields of biochemistry, physiology, and medicine. TDMBE is a functionalized alkyne that belongs to the family of acyclic enoates, which are compounds that contain a conjugated double bond system with a carboxyl group. TDMBE has been studied extensively by scientists in order to better understand its properties and potential applications.
Scientific Research Applications
Isotope Tracing in Chemical Reactions
Trideuteriomethyl (E)-but-2-enoate has been utilized in isotope tracing studies to understand chemical reaction mechanisms. For example, Askani et al. (1984) used trideuteriomethyl-semibullvalenes to study Cope rearrangements, providing insights into the behavior of the trideuteriomethyl group in such systems (Askani et al., 1984).
Organocatalysis in Synthesis
Trideuteriomethyl (E)-but-2-enoate derivatives play a role in organocatalytic reactions. Geng et al. (2014) discussed its use in the synthesis of tricyclic chroman derivatives, highlighting its role in tandem oxo-Michael-IED/HDA and oxo-Michael-IED/HDA-Michael-Aldol condensation transformations (Geng et al., 2014).
Synthesis of Aromatic Compounds
This compound has been applied in the synthesis of various aromatic compounds. For example, Thibonnet et al. (1996) used tributylstannyl 4-tributylstannylbut-3-enoate for the synthesis of aryl iodolactones, demonstrating the utility of trideuteriomethyl (E)-but-2-enoate in the transfer of a but-3-enoic acid synthon (Thibonnet et al., 1996).
Studies on Stereoselectivity and Conjugate Additions
Pinto et al. (2002) explored the conjugate addition of nitromethane to enoates derived from D-mannitol and L-tartaric acid, wherein trideuteriomethyl (E)-but-2-enoate played a critical role in determining selectivity and the formation of gamma-butyrolactones (Pinto et al., 2002).
Deuterium Isotope Effects in Reactivity Studies
Stang et al. (1974) investigated deuterium isotope effects in the solvolysis of derivatives of trideuteriomethyl (E)-but-2-enoate, offering valuable data on kinetic and product deuterium isotope effects (Stang et al., 1974).
Synthesis of Functionalized Compounds
The compound has been instrumental in the stereospecific synthesis of functional alkenylsilanes and other complex molecules, as demonstrated by Lunot et al. (2000) in their research on silastannation of but-3-ynoic acid (Lunot et al., 2000).
properties
IUPAC Name |
trideuteriomethyl (E)-but-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2/c1-3-4-5(6)7-2/h3-4H,1-2H3/b4-3+/i2D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCVVUJPXSBQTRZ-MPEUKODPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])OC(=O)/C=C/C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
103.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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